3-phenyl-N'-(3-phenylpropanoyl)acrylohydrazide

• IUPAC Name: 3-phenyl-N'-[(E)-3-phenylprop-2-enoyl]propanehydrazide
• InChI: InChI=1S/C18H18N2O2/c21-17(13-11-15-7-3-1-4-8-15)19-20-18(22)14-12-16-9-5-2-6-10-16/h1-11,13H,12,14H2,(H,19,21)(H,20,22)/b13-11+
• InChI Key: DBRIOGGFWXMPHA-ACCUITESSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NNC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)CCC(=O)NNC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

3-phenyl-N’-(3-phenylpropanoyl)acrylohydrazide is an organic compound with the molecular formula C18H18N2O2 and a molecular weight of 294.35 g/mol . This compound is characterized by the presence of phenyl groups and an acrylhydrazide moiety, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-phenyl-N’-(3-phenylpropanoyl)acrylohydrazide typically involves the reaction of 3-phenylpropanoic acid with hydrazine hydrate, followed by the addition of acryloyl chloride. The reaction is usually carried out under reflux conditions in an organic solvent such as ethanol or methanol. The product is then purified through recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography to ensure high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-phenyl-N’-(3-phenylpropanoyl)acrylohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The phenyl groups in the compound can undergo electrophilic aromatic substitution reactions with reagents like halogens or nitrating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Chlorine gas in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

3-phenyl-N’-(3-phenylpropanoyl)acrylohydrazide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe in studying enzyme activities.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-phenyl-N’-(3-phenylpropanoyl)acrylohydrazide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

• 3-phenyl-N’-(3-phenylpropanoyl)prop-2-enehydrazide
• 3-phenyl-N’-(3-phenylpropanoyl)prop-2-enehydrazine

Uniqueness

3-phenyl-N’-(3-phenylpropanoyl)acrylohydrazide is unique due to its specific structural features, such as the presence of both phenyl and acrylhydrazide groups. These features confer distinct chemical reactivity and biological activity compared to similar compounds .